Cas no 61477-04-1 ((2.2.2.2)(1,2,3,5)Cyclophane)
(2.2.2.2)(1,2,3,5)Cyclophane structure
Product Name:(2.2.2.2)(1,2,3,5)Cyclophane
CAS No:61477-04-1
MF:C20H20
MW:260.372805595398
CID:864131
Update Time:2023-08-02
(2.2.2.2)(1,2,3,5)Cyclophane Chemical and Physical Properties
Names and Identifiers
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- [2.2.2.2](1,2,3,5)cyclophane
- 5,6,11,12-Tetrahydro-1,10:3,8-diethanodibenzo[a,e]cyclooctene
- (2.2.2.2)(1,2,3,5)Cyclophane
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- Inchi: 1S/C20H20/c1-2-14-11-17-5-3-15-9-13(1)10-16-4-6-18(12-14)20(17)8-7-19(15)16/h9-12H,1-8H2
- InChI Key: WHLLKTALFBGZGG-UHFFFAOYSA-N
- SMILES: C12=C3C=C4C=C1CCC1C=C(C=C(CC3)C=1CC2)CC4
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 308
- Topological Polar Surface Area: 0
(2.2.2.2)(1,2,3,5)Cyclophane Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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